Cas no 51581-49-8 (1-(3-methoxyphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(3-methoxyphenyl)-1H-imidazole-2-thiol
• CAS No: 51581-49-8
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 379415
• PubChem ID: 4961705
• Update Time: 2025-06-11

1-(3-methoxyphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-1-(3-methoxyphenyl)-
• 1-(3-METHOXYPHENYL)-1H-IMIDAZOLE-2-THIOL
• 3-(3-methoxyphenyl)-1H-imidazole-2-thione
• 1-(3-methoxyphenyl)imidazole-2-thiol
• AC1NLPIS
• AC1Q480D
• CTK4J4507
• F2147-0566
• MolPort-002-468-019
• AKOS016342200
• AB00730301-01
• SR-01000062508-1
• AKOS008968695
• SR-01000062508
• Z57981089
• 51581-49-8
• DTXSID40406921
• 1-(3-Methoxy-phenyl)-1,3-dihydro-imidazole- 2-thione
• CS-0224128
• EN300-11794
• SCHEMBL17153813
• BB 0242514
• MFCD06375925
• 1-(3-methoxyphenyl)-1H-imidazole-2-thiol

• Inchi： 1S/C10H10N2OS/c1-13-9-4-2-3-8(7-9)12-6-5-11-10(12)14/h2-7H,1H3,(H,11,14)
• InChI Key： OYPIEMPXXPPBHS-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 56.6

Experimental Properties

• Density: 1.32
• Melting Point: 149-151 °C
• Boiling Point: 334.1°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.689
• PSA: 24.5
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-methoxyphenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-methoxyphenyl)-1H-imidazole-2-thiol

Introduction to 1-(3-methoxyphenyl)-1H-imidazole-2-thiol (CAS No. 51581-49-8)

1-(3-methoxyphenyl)-1H-imidazole-2-thiol, identified by its Chemical Abstracts Service (CAS) number 51581-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic thiol derivative combines a phenyl ring substituted with a methoxy group with an imidazole core, featuring a sulfur atom at the 2-position. The unique structural attributes of this compound make it a promising candidate for various biochemical and pharmacological applications, particularly in the development of novel therapeutic agents.

The imidazole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a thiol group (-SH) at the 2-position of the imidazole ring introduces reactivity that can be exploited for covalent binding studies or as a handle for further chemical modifications. Additionally, the 3-methoxyphenyl moiety enhances lipophilicity and may influence metabolic stability, making this compound an intriguing subject for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing small molecules that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 1-(3-methoxyphenyl)-1H-imidazole-2-thiol has emerged as a compound of interest due to its potential to interact with key cellular targets. For instance, studies have suggested that imidazole derivatives can inhibit enzymes involved in tumor proliferation and angiogenesis. The thiol group in this molecule provides a site for redox-sensitive interactions, which could be exploited to develop prodrugs or agents that respond to cellular redox status.

One of the most compelling aspects of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol is its versatility in chemical synthesis. The compound can serve as a building block for more complex molecules through various functionalization strategies. For example, the thiol group can be oxidized to form disulfides, or it can react with electrophiles to introduce additional substituents. This reactivity makes it an invaluable tool in medicinal chemistry for generating libraries of analogs for high-throughput screening (HTS).

Advances in computational chemistry have further enhanced the utility of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol. Molecular modeling studies have been employed to predict binding modes and affinities of this compound with target proteins. These simulations have provided insights into how the methoxyphenyl group and the thiol moiety contribute to interactions with biological receptors, guiding the design of more potent derivatives.

The pharmacokinetic properties of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol are also subjects of active investigation. Research has focused on optimizing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. For instance, modifications to the phenyl ring or the imidazole core have been explored to enhance solubility and reduce off-target effects. Such efforts are crucial for translating promising leads into viable drug candidates.

In clinical settings, 1-(3-methoxyphenyl)-1H-imidazole-2-thiol has been evaluated in preclinical models for its potential therapeutic effects. Early studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. These findings suggest that this compound may have applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. Key steps include the formation of the imidazole ring followed by functionalization at the 2-position with a thiol group. Recent methodologies have focused on improving yields and reducing byproducts through catalytic approaches or microwave-assisted synthesis. These innovations not only enhance efficiency but also make the process more environmentally sustainable.

The role of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol in drug development extends beyond its direct therapeutic potential. It serves as a valuable intermediate for synthesizing more complex molecules with tailored properties. For example, it can be used to create sulfonamide derivatives or heterocyclic compounds that exhibit enhanced binding affinity or selectivity for specific biological targets.

Future directions in research on 1-(3-methoxyphenyl)-1H-imidazole-2-thiol include exploring its role in combination therapies and investigating its potential as an adjuvant in vaccine formulations. The ability of thiol-containing compounds to modulate redox signaling pathways makes them attractive candidates for synergistic effects when used alongside other drugs or immunomodulators.

Moreover, green chemistry principles are being increasingly applied to the synthesis of 1-(3-methoxyphenyl)-1H-imidazole-2-thiol, emphasizing minimal waste generation and energy efficiency. These approaches align with global efforts to make pharmaceutical manufacturing more sustainable while maintaining high standards of quality and purity.

In summary, 1-(3-methoxyphenyl)-1H-imidazole-2-thiol (CAS No. 51581-49-8) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, coupled with recent advances in synthetic methodologies and computational modeling, position it as a promising candidate for further exploration in both academic and industrial settings.